Cas no 29880-25-9 (N~2~-(Phenylcarbonyl)asparagine)
29880-25-9 structure
N~2~-(Phenylcarbonyl)asparagine Properties
Names and Identifiers
-
- L-Asparagine,N2-benzoyl-
- 2-BENZOYLAMINO-SUCCINAMIC ACID
- 4-amino-2-benzamido-4-oxobutanoic acid
- AC1L5I4Y
- AC1Q4ZJR
- benzoylasparagine
- Enamine_005121
- N~2~-(phenylcarbonyl)asparagine
- n2-benzoylasparagine
- N2-Benzoyl-L-asparagin
- N2-benzoyl-L-asparagine
- N-Benzoyl-asparagin
- N-Benzoyl-l-asparagine
- NSC23805
- DTXSID00282006
- VS-02648
- 3-(C-HYDROXYCARBONIMIDOYL)-2-(PHENYLFORMAMIDO)PROPANOIC ACID
- SMR000387095
- 2-BENZOYLAMINO-SUCCINAMICACID
- AKOS000264383
- AB00698022-06
- CHEMBL1990443
- Oprea1_293306
- AKOS016050183
- NSC-23805
- 201734-97-6
- SCHEMBL5280601
- IDI1_007708
- MLS001048900
- 3-carbamoyl-2-(phenylformamido)propanoic acid
- EN300-04678
- HMS1408I17
- HMS2267D12
- 29880-25-9
- +Expand
-
- CNRAIJZCOJXFAK-UHFFFAOYSA-N
- InChI=1S/C11H12N2O4/c12-9(14)6-8(11(16)17)13-10(15)7-4-2-1-3-5-7/h1-5,8H,6H2,(H2,12,14)(H,13,15)(H,16,17)
- C(NC(C(O)=O)CC(=O)N)(=O)C1C=CC=CC=1
Computed Properties
- 235.07193
- 3
- 4
- 5
- 236.07970687g/mol
- 17
- 311
- 0
- 0
- 1
- 0
- 0
- 1
- -0.3
- 110Ų
Experimental Properties
- 0.83620
- 112.32
N~2~-(Phenylcarbonyl)asparagine Price
Recommended suppliers
Shanghai Guanchuang Biotechnology Co., Ltd.
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Shanghai Xinsi New Materials Co., Ltd
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Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
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Hubei Changfu Chemical Co., Ltd.
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https://www.cfsilicones.com/
Nantong Chenrunchemical co.,ltd
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